Cas no 72038-39-2 (Butanoic acid,4-[[2-(diethylamino)ethyl]amino]-4-oxo-)

• Product Name: Butanoic acid,4-[[2-(diethylamino)ethyl]amino]-4-oxo-
• CAS No: 72038-39-2
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 576633
• PubChem ID: 338375
• Update Time: 2025-04-19

Butanoic acid,4-[[2-(diethylamino)ethyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[2-(diethylamino)ethyl]amino]-4-oxo-
• 4-[[2-(diethylamino)ethyl]amino]-4-oxoButanoic acid
• 4-[2-(diethylamino)ethylamino]-4-oxobutanoic acid
• 4-(2-diethylaminoethylamino)-4-oxobutanoic acid
• 4-{[2-(diethylamino)ethyl]amino}-4-oxobutanoic acid
• AC1L7NPX
• MolPort-002-955-494
• NSC360409
• NSC-360409
• STK139052
• SCHEMBL93812
• 72038-39-2
• AKOS005404874
• NCGC00335945-01
• DTXSID30320501
• FT-0767277
• AB01328019-02

• Inchi： 1S/C10H20N2O3/c1-3-12(4-2)8-7-11-9(13)5-6-10(14)15/h3-8H2,1-2H3,(H,11,13)(H,14,15)
• InChI Key： WQSADEBZBOMXSQ-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NCCN(CC)CC

Computed Properties

• Exact Mass: 216.1475
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.64
• LogP: 0.70010